molecular formula C15H32O B15398087 2-Methoxytetradecane CAS No. 88959-02-8

2-Methoxytetradecane

Cat. No.: B15398087
CAS No.: 88959-02-8
M. Wt: 228.41 g/mol
InChI Key: ZGBYDHYRTCLNLN-UHFFFAOYSA-N
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Description

2-Methoxytetradecane (C15H32O) is a branched ether compound consisting of a 14-carbon alkane chain (tetradecane) with a methoxy (-OCH3) group attached to the second carbon. Structurally, it belongs to the family of alkyl methoxy derivatives, which are characterized by their ether functional group and variable chain lengths.

Properties

CAS No.

88959-02-8

Molecular Formula

C15H32O

Molecular Weight

228.41 g/mol

IUPAC Name

2-methoxytetradecane

InChI

InChI=1S/C15H32O/c1-4-5-6-7-8-9-10-11-12-13-14-15(2)16-3/h15H,4-14H2,1-3H3

InChI Key

ZGBYDHYRTCLNLN-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCC(C)OC

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physical Properties

The position of the methoxy group and chain length significantly influence physical properties. For example:

Compound Molecular Formula Molecular Weight (g/mol) Chain Length Methoxy Position Key Properties (Inferred)
2-Methoxytetradecane C15H32O 228.42 C14 2 Lower melting point due to branching; moderate solubility in nonpolar solvents
1-Methoxyoctadecane C19H40O 284.52 C18 1 Higher viscosity and boiling point due to longer chain
2-Methoxyethylacetate C5H10O3 118.13 C2 (ester) 2 Higher polarity and water solubility

Key Observations :

  • Chain Length : Longer chains (e.g., 1-Methoxyoctadecane) increase molecular weight and hydrophobic character, reducing solubility in polar solvents .
  • Functional Group Position : 2-substituted methoxy compounds (e.g., 2-Methoxytetradecane) exhibit lower melting points compared to 1-substituted isomers due to reduced molecular symmetry.
Chemical Reactivity

Methoxy groups are generally electron-donating, influencing reactivity:

  • Ether Stability : Unlike esters (e.g., 2-Methoxyethylacetate), alkyl methoxy ethers like 2-Methoxytetradecane are less prone to hydrolysis under acidic or basic conditions .
  • Oxidation: Methoxy alkanes are more resistant to oxidation than ketones (e.g., 2-Hexanone, CAS 591-78-6), which readily form carboxylic acids .

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